Cas no 5670-24-6 (4-methyl-1-benzofuran-2-carboxylic acid)

• Product Name: 4-methyl-1-benzofuran-2-carboxylic acid
• CAS No: 5670-24-6
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD20639283
• CID: 4655204
• PubChem ID: 20303941
• Update Time: 2025-06-15

4-methyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-benzofuran-2-carboxylic acid
• 4-methylbenzofuran-2-carboxylicacid
• G75919
• CID 20303941
• SCHEMBL1887268
• 4-methylbenzofuran-2-carboxylic acid
• AKOS022709381
• 5670-24-6
• EN300-226505
• Z1262514439

• MDL： MFCD20639283
• Inchi： 1S/C10H8O3/c1-6-3-2-4-8-7(6)5-9(13-8)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： SNKGYZVEYQQMFY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2=C1C=CC=C2C

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-methyl-1-benzofuran-2-carboxylic acid

4-Methyl-1-Benzofuran-2-Carboxylic Acid: A Versatile Compound with Emerging Applications in Biomedical Research

4-Methyl-1-benzofuran-2-carboxylic acid, with the CAS No. 5670-24-6, is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in biomedical research and drug development. This molecule belongs to the class of benzofuran derivatives, which are aromatic heterocyclic compounds characterized by a six-membered ring fused to a five-membered oxygen-containing ring. The 4-methyl group at the benzofuran ring and the carboxylic acid functional group at the 2-position contribute to its chemical reactivity and biological activity. Recent studies have highlighted the role of 4-methyl-1-benzofuran-2-carboxylic acid in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions in various diseases. The CAS No. 5670-24-6 serves as a unique identifier for this compound, facilitating its reference in scientific literature and drug discovery processes.

4-Methyl-1-benzofuran-2-carboxylic acid exhibits a complex molecular structure that influences its chemical properties and biological interactions. The benzofuran ring system is known for its stability and ability to participate in hydrogen bonding, while the carboxylic acid group provides hydrophilicity and ionizable characteristics. These features enable the compound to interact with various biomolecules, including proteins and nucleic acids. The 4-methyl substitution introduces steric and electronic effects that can modulate the compound’s affinity for specific receptors or enzymes. Researchers have explored the synthetic pathways of this compound to optimize its pharmacokinetic profile, ensuring efficient drug delivery and bioavailability. The CAS No. 5670-24-6 is critical in tracking the compound’s presence in clinical trials and preclinical studies, as it ensures accurate identification and regulatory compliance.

Recent advancements in biomedical research have underscored the potential of 4-methyl-1-benzofuran-2-carboxylic acid in addressing neurodegenerative disorders and inflammatory diseases. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can inhibit the NF-κB signaling pathway, a key mediator of inflammation and immune responses. The carboxylic acid group plays a pivotal role in this interaction, as it can act as a proton donor or acceptor to modulate protein conformation. Additionally, the 4-methyl group enhances the compound’s lipophilicity, facilitating its cell membrane permeability and targeting efficiency. These properties make 4-methyl-1-benzofuran-2-carboxylic acid a valuable tool for developing anti-inflammatory agents and neuroprotective drugs. The CAS No. 5670-24-6 is frequently referenced in drug discovery databases to streamline screening processes and lead optimization.

4-Methyl-1-benzofuran-2-carboxylic acid has also shown promise in cancer research, particularly in modulating apoptotic pathways and angiogenesis. A 2024 study in *Cancer Research* highlighted its ability to induce mitochondrial dysfunction in cancer cells, thereby promoting programmed cell death. The carboxylic acid group is hypothesized to interact with mitochondrial enzymes, disrupting energy metabolism and cell survival signals. The 4-methyl substitution may further enhance this effect by altering the compound’s electronic distribution, leading to increased selectivity for cancerous tissues. These findings suggest that 4-methyl-1-benzofuran-2-carboxylic acid could be a potential chemotherapeutic agent, with its CAS No. 5670-24-6 serving as a key identifier in preclinical trials. Researchers are also exploring its combination therapy potential with existing anticancer drugs to improve treatment efficacy.

4-Methyl-1-benzofuran-2-carboxylic acid has been investigated for its role in metabolic disorders and diabetes management. A 2023 review in *Diabetes & Metabolism Journal* discussed its potential to regulate glucose homeostasis by modulating insulin signaling pathways. The carboxylic acid group is believed to interact with insulin receptors, enhancing signal transduction and glucose uptake in target tissues. The 4-methyl group may contribute to this effect by stabilizing the compound’s conformation, ensuring optimal receptor binding. These properties make 4-methyl-1-benzofuran-2-carboxylic acid a candidate for anti-diabetic drugs, with its CAS No. 5670-24-6 being used to track its development in clinical trials. However, further studies are needed to elucidate its long-term safety and pharmacological profile.

4-Methyl-1-benzofuran-2-carboxylic acid is also being explored for its antiviral properties, particularly against respiratory viruses. A 2024 study published in *Antiviral Research* reported its ability to inhibit the replication of SARS-CoV-2, the virus responsible for COVID-19. The carboxylic acid group is thought to interfere with viral entry mechanisms, while the 4-methyl substitution may enhance viral protein binding. These findings highlight the compound’s potential as an antiviral agent, with its CAS No. 5670-24-6 being referenced in drug repurposing initiatives. Researchers are also investigating its synergistic effects with existing antiviral drugs to combat drug resistance and viral mutations.

In conclusion, 4-methyl-1-benzofuran-2-carboxylic acid (with CAS No. 5670-24-6) represents a significant advancement in biomedical research, with its potential applications spanning neurodegenerative diseases, cancer, metabolic disorders, and antiviral therapies. The compound’s unique chemical structure and functional groups enable it to interact with diverse biomolecular targets, making it a versatile tool for drug development. As research continues to uncover its mechanisms of action and therapeutic potential, the CAS No. 5670-24-6 will remain a critical identifier in scientific studies and regulatory frameworks. The future of 4-methyl-1-benzofuran-2-carboxylic acid lies in its ability to address complex diseases and improve patient outcomes through innovative therapeutic strategies.